Cas no 2418705-96-9 (2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 2418705-96-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD32679546
• CID: 5359352
• PubChem ID: 146146363
• Update Time: 2025-06-13

2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-1-carboxylic acid
• Z4444400067
• 2-[(tert-butoxy)carbonyl]-4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid
• 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo2.2.1heptane-1-carboxylic acid

• MDL： MFCD32679546
• Inchi： 1S/C13H21NO4/c1-11(2,3)18-10(17)14-8-12(4)5-6-13(14,7-12)9(15)16/h5-8H2,1-4H3,(H,15,16)
• InChI Key： HBXILXJHYBXCLE-UHFFFAOYSA-N
• SMILES： OC(C12CCC(C)(CN1C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8

Additional information on 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo2.2.1heptane-1-carboxylic acid

Recent Advances in the Study of 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2418705-96-9)

The compound 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2418705-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This bicyclic scaffold is particularly notable for its rigid conformation and functional group diversity, which make it an attractive building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of peptidomimetics and small-molecule drugs. The tert-butoxycarbonyl (Boc) protecting group in the molecule provides stability under various reaction conditions, enabling efficient synthetic transformations. Researchers have successfully utilized this compound to construct complex heterocyclic systems that mimic natural peptides, thereby enhancing their metabolic stability and bioavailability. These advancements are particularly relevant in the design of protease inhibitors and GPCR-targeted therapeutics.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the application of 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid in the synthesis of potent inhibitors targeting the SARS-CoV-2 main protease. The bicyclic core was found to enhance binding affinity by inducing conformational constraints in the inhibitor, leading to improved antiviral activity. This finding underscores the potential of this scaffold in addressing emerging infectious diseases.

Another noteworthy development is the use of this compound in the design of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier, combined with its structural rigidity, makes it a promising candidate for the development of neuroactive compounds. Recent preclinical studies have shown that derivatives of this scaffold exhibit high selectivity for neurotransmitter receptors, offering new avenues for treating neurological disorders such as Parkinson's disease and epilepsy.

Despite these promising applications, challenges remain in the large-scale synthesis and optimization of derivatives based on this scaffold. Researchers are actively investigating novel catalytic methods to improve yield and enantioselectivity, as well as exploring computational approaches to predict the bioactivity of new derivatives. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(tert-butoxy)carbonyl-4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylic acid (CAS: 2418705-96-9) represents a versatile and valuable scaffold in medicinal chemistry. Its recent applications in antiviral and CNS drug development highlight its potential to address unmet medical needs. Future research will likely focus on expanding its utility to other therapeutic areas and optimizing its pharmacokinetic properties for clinical use.